Cas no 2680815-61-4 (tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate)

• Product Name: tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate
• CAS No: 2680815-61-4
• MF: C₁₀H₁₆IN₃O₂
• MW: 337.15741443634
• CID: 5623970
• PubChem ID: 165921138
• Update Time: 2025-06-11

tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate
• EN300-28296519
• 2680815-61-4

• Inchi： 1S/C10H16IN3O2/c1-5-14-8(7(11)6-12-14)13-9(15)16-10(2,3)4/h6H,5H2,1-4H3,(H,13,15)
• InChI Key： GAHOQFDNLOIIJK-UHFFFAOYSA-N
• SMILES： IC1C=NN(CC)C=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.02872g/mol
• Monoisotopic Mass: 337.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate

Introduction to tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate (CAS No. 2680815-61-4)

tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate (CAS No. 2680815-61-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The chemical structure of tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 1-ethyl-4-iodo-pyrazole ring. The presence of the iodine atom in the pyrazole ring is particularly noteworthy, as it can significantly influence the compound's reactivity and biological properties. The tert-butyl group, known for its steric bulk, can also play a crucial role in modulating the compound's solubility and stability.

Recent research has highlighted the potential of tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the inhibition of specific enzymes and receptors involved in the inflammatory response.

In addition to its anti-inflammatory effects, tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate may have significant therapeutic potential in oncology.

The pharmacokinetic properties of tert-butyl N-(1-ethyl-4-iodo-1H-pyrazol-5-yl)carbamate have also been studied extensively. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. The tert-butyl group contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes and reach target tissues. Additionally, the iodine atom may influence the compound's metabolic stability and clearance rate.

Safety and toxicity assessments are critical aspects of drug development, and several studies have evaluated the safety profile of tert-butyl N-(1-et hyl - 4 - iodo - 1 H - pyrazol - 5 - yl ) carbamate. In vitro and in vivo experiments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

The synthetic route for producing tert-butyl N-(1-et h yl - 4 - iodo - 1 H - pyrazol - 5 - yl ) carbamate has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyrazole ring, introduction of the iodine atom, and attachment of the tert-butyl carbamate moiety. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of the process.

In conclusion, tert-butyl N-(1-et h yl - 4 - iodo - 1 H - pyrazol - 5 - yl ) carbamate (CAS No. 2680815-61-4) represents a promising lead compound in medicinal chemistry with diverse potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, paving the way for innovative treatments in medicine.